Cas no 40637-56-7 (Dimethyl allylmalonate)

• Product Name: Dimethyl allylmalonate
• CAS No: 40637-56-7
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• MDL: MFCD00014959
• CID: 55265
• PubChem ID: 574826
• Update Time: 2025-04-18

Dimethyl allylmalonate Chemical and Physical Properties

Names and Identifiers

• dimethyl allylmalonate
• Allylmalonic acid dimethyl ester
• dimethyl 2-prop-2-enylpropanedioate
• Dimethyl 2-allylmalonate
• Propanedioic acid, 2-propenyl-, dimethyl ester
• 1,3-dimethyl 2-(prop-2-en-1-yl)propanedioate
• Dimethyl 2-allylmalonate #
• Dimethyl allylmalonate, 98%
• VZNFVLWVVHHMBG-UHFFFAOYSA-N
• VZ31900
• TRA0080109
• 2-allyl-propanedioic acid dimethy
• FT-0625036
• dimethyl 2-allylpropanedioate;Dimethyl allylmalonate
• Dimethyl2-allylmalonate
• AS-12604
• CS-W017611
• 2-allyl-propanedioic acid dimethyl ester
• NS00030825
• MFCD00014959
• SCHEMBL452544
• AKOS005206818
• A825209
• prop-2-enyl-propanedioic acid dimethyl ester
• SY061996
• EINECS 255-017-8
• DTXSID40193642
• EN300-123355
• 40637-56-7
• FT-0622050
• InChI=1/C8H12O4/c1-4-5-6(7(9)11-2)8(10)12-3/h4,6H,1,5H2,2-3H
• J-802194
• Dimethyl 2-Allylmalonate; Dimethyl 2-(Prop-2-enyl)propane-1,3-dioate; 4,4-Bis(carboxymethoxy)-1-butene; Dimethyl 2-(2-propenyl)malonate; 2-propenylpropanedioic Acid Dimethyl Ester
• Dimethyl allylmalonate

• MDL： MFCD00014959
• Inchi： 1S/C8H12O4/c1-4-5-6(7(9)11-2)8(10)12-3/h4,6H,1,5H2,2-3H3
• InChI Key： VZNFVLWVVHHMBG-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(=O)OC)CC=C)=O
• BRN： 1772822

Computed Properties

• Exact Mass: 172.07400
• Monoisotopic Mass: 172.073559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: liquid
• Density: 1.071 g/mL at 25 °C(lit.)
• Melting Point: -80°C
• Boiling Point: 207 °C/771 mmHg(lit.)
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• Refractive Index: n20/D 1.435(lit.)
• PSA: 52.60000
• LogP: 0.52470
• Solubility: Not determined

Dimethyl allylmalonate Security Information

• Signal Word：Warning
• Hazard Statement： H227
• Warning Statement： P210; P280; P370+P378; P403+P235; P501
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S23-S24/25
• Storage Condition：Store at room temperature
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters